N-(3-chloro-4-methylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• InChI: InChI=1S/C18H21ClN2O3S2/c1-13-7-8-14(11-16(13)19)20-17(22)12-15-5-2-3-9-21(15)26(23,24)18-6-4-10-25-18/h4,6-8,10-11,15H,2-3,5,9,12H2,1H3,(H,20,22)
• InChI Key: DELJPDNTXXEWTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CS3)Cl
• Molecular Formula: C18H21ClN2O3S2
• Molecular Weight: 413.0 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide, also known as TAK-659, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. The compound is a potent inhibitor of the protein kinase BTK, which plays a critical role in the survival and proliferation of cancer cells.

Scientific Research Applications

Application in Pharmaceutical Compositions

N-(3-chloro-4-methylphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide and related compounds have been explored for their potential use in pharmaceutical compositions. For instance, certain derivatives are noted for their use in pharmaceutical compositions and therapeutic applications, although the specific therapeutic uses are not detailed in the abstract provided (ジュリアン・ジョヴァンニーニ et al., 2005).

Potential Pesticide Applications

Some N-derivatives of related compounds have been characterized by X-ray powder diffraction, suggesting their potential application as pesticides. This includes various N-derivatives like N-(4-fluorophenyl)acetamide, N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide, and others, highlighting the diversity of N-substitutions and their possible utility in pesticide formulations (E. Olszewska et al., 2011).

Bioactive Derivatives and Biological Activity

Several studies focus on the synthesis of bioactive derivatives of related N-substituted acetamides. For example:

• The synthesis of N-aryl/aralkyl substituted derivatives and their evaluation against various enzymes like acetylcholinesterase, butyrylcholinesterase, and lipoxygenase. These studies indicate that these derivatives show promising activity, with some being particularly active against specific enzymes, suggesting potential therapeutic applications in enzyme-related disorders or diseases (H. Khalid et al., 2014).

• The preparation of acetamide derivatives with azinane and 1,3,4-oxadiazole heterocyclic cores, showing moderate antibacterial potentials, particularly against Gram-negative bacterial strains. This suggests the potential use of these compounds in antibacterial applications or as leads for further drug development (Kashif Iqbal et al., 2017).

• The synthesis of antimicrobial nano-materials, particularly derivatives targeting pathogenic bacteria and Candida species, indicating potential applications in antimicrobial therapy or as part of materials with antimicrobial properties (B. Mokhtari et al., 2013).